Ethyl 2,4-dichloro-5,6-dimethylnicotinate

• IUPAC Name: ethyl 2,4-dichloro-5,6-dimethylpyridine-3-carboxylate
• InChI: InChI=1S/C10H11Cl2NO2/c1-4-15-10(14)7-8(11)5(2)6(3)13-9(7)12/h4H2,1-3H3
• InChI Key: KJFHEXAQPDSFKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N=C1Cl)C)C)Cl
• Molecular Formula: C10H11Cl2NO2
• DSSTOX Substance ID: DTXSID401163841
• Molecular Weight: 248.10 g/mol
• CAS RN: 77629-52-8

Description

Ethyl 2,4-dichloro-5,6-dimethylnicotinate is a useful research compound. Its molecular formula is C10H11Cl2NO2 and its molecular weight is 248.10 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Anxiolytic Compounds: Ethyl 2,4-dichloro-5,6-dimethylnicotinate is involved in the synthesis of 4-amino-2,6-dimethylnicotinic acid esters and amides, which have shown potential as anxiolytics in conflict situation tests (Glozman et al., 2001).

• Complexation and Reduction in Organic Chemistry: It plays a role in the synthesis of nicotinic acid crown ethers, showcasing its importance in complex chemical reactions and organic synthesis (Newkome & Marston, 1983).

• Production of Floxacin Intermediates: This compound is critical in the efficient C–C bond formation for the synthesis of floxacin intermediates in continuous flow processes. This highlights its role in pharmaceutical manufacturing and process optimization (Guo, Yu, & Su, 2020).

• Synthesis of Pyrimidine Derivatives: Ethyl 2,4-dichloro-5,6-dimethylnicotinate is also involved in the synthesis of 2-amino-4,6-dimethylnicotinic acid arylamides, leading to the formation of derivatives of pyrido[2,3-d]pyrimidine, which are important in medicinal chemistry (Demina & Konshin, 1992).

• Environmental Chemistry and Wastewater Treatment: It is used in the study of advanced oxidation processes for wastewater treatment, specifically in the degradation of 2,4-dichlorophenoxyacetic acid (Sun & Pignatello, 1993).

• Antimalarial and Antitumor Agents: Derivatives of this compound have shown moderate inhibition of bacterial and cancer cell growth, indicating its potential in developing antimalarial and antitumor agents (Rosowsky et al., 1973).

• Synthesis of Organic Compounds: It plays a role in the reaction of dichlorocarbene with various organic compounds, leading to the formation of novel organic structures (Brewer & Znotins, 1996).